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Compound of Interest

Compound Name: (S)-2-Bromobutanoic acid

Cat. No.: B144282 Get Quote

An In-depth Technical Guide to the Safe Handling of (S)-2-Bromobutanoic Acid

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the chemical properties and associated hazards of reagents is paramount for

ensuring laboratory safety and experimental integrity. This guide provides a detailed overview

of the safety data and handling precautions for (S)-2-Bromobutanoic acid (CAS No. 32659-

49-7), a chiral building block frequently utilized in the synthesis of pharmaceuticals and other

complex organic molecules.

Chemical Identification and Physical Properties
(S)-2-Bromobutanoic acid, also known as (S)-α-Bromobutyric acid, is a colorless to yellow,

oily liquid.[1][2][3] It is a chiral carboxylic acid with the molecular formula C4H7BrO2.[1][4][5]

The presence of the bromine atom on the alpha-carbon makes it a valuable intermediate for

various substitution reactions.[6]

The following table summarizes the key physical and chemical properties of this compound.

Data for the racemic mixture (2-Bromobutanoic acid, CAS No. 80-58-0) is included where

specific data for the (S)-enantiomer is not available, as the general physical properties are

expected to be similar.

Table 1: Physical and Chemical Properties of 2-Bromobutanoic Acid
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Property Value Source(s)

Molecular Formula C4H7BrO2 [1][4][5][7]

Molecular Weight 167.00 g/mol [1][2][5][8]

Appearance
Colorless to yellow, clear or

oily liquid
[1][2][3]

Odor Pungent [3]

Melting Point -4 °C (24.8 °F) [1][3][5]

Boiling Point
99-103 °C @ 10 mmHg; 214-

217 °C @ 760 mmHg
[1][3]

Density 1.567 g/mL at 25 °C [1][2][5]

Flash Point > 112 °C (> 233.6 °F) [3][5]

Water Solubility
66-70 g/L (20 ºC); Soluble in

15 parts water
[1][2][6]

Solubility in other solvents Soluble in alcohol and ether [1][6][9]

Vapor Pressure 0.0533 - 0.105 mmHg @ 25 °C [1][3]

Refractive Index (n20/D) 1.474 [1][5]

pKa 2.939 (35 °C) [1]

| Partition Coefficient (log Pow) | 1.42 |[2] |

Hazard Identification and Classification
(S)-2-Bromobutanoic acid is classified as a hazardous substance. It is corrosive and causes

severe skin burns and eye damage.[2][3][8][10] The substance is also harmful if swallowed or

absorbed through the skin.[1][2][8][10] Inhalation may cause irritation and chemical burns to the

respiratory tract.[9][10]

Table 2: GHS Hazard Classification and Statements
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Classification Code Statement Source(s)

Acute Toxicity, Oral
(Category 4)

H302
Harmful if
swallowed

[2][8]

Skin Corrosion

(Category 1B)
H314

Causes severe skin

burns and eye

damage

[2][8]

| Serious Eye Damage (Category 1) | - | Causes serious eye damage |[3][9] |

Table 3: Precautionary Statements and Safety Phrases
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Type Code Statement Source(s)

Prevention P280

Wear protective
gloves/ protective
clothing/ eye
protection/ face
protection.

[2][7]

P270

Do not eat, drink or

smoke when using

this product.

[7]

S16
Keep away from

sources of ignition.
[1]

S9
Keep container in a

well-ventilated place.
[1]

Response P301 + P330 + P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[2]

P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water or shower.

[7]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

P316

Get emergency

medical help

immediately.

[2]
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Type Code Statement Source(s)

S26

In case of contact with

eyes, rinse

immediately with

plenty of water and

seek medical advice.

[1][10]

S45

In case of accident or

if you feel unwell,

seek medical advice

immediately (show the

label whenever

possible).

[1][10]

Storage
P403 / Store locked

up.

Store in a well-

ventilated place.
[3][7]

| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |[7] |

Toxicological Information
The primary health risks associated with (S)-2-Bromobutanoic acid are related to its corrosive

nature. Direct contact can cause severe chemical burns.[9] Animal studies have provided some

quantitative data on its toxicity.

Table 4: Acute Toxicity Data

Route Species Value Source(s)

| Oral | Mouse | LD50: 310 mg/kg |[1] |

Experimental Protocols: Safe Handling Procedures
Adherence to strict safety protocols is mandatory when working with (S)-2-Bromobutanoic
acid. The following is a general methodology for its safe use in a laboratory setting.

4.1. Pre-Experiment Preparation
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Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for (S)-2-Bromobutanoic acid.[11]

Engineering Controls: Ensure a calibrated and certified chemical fume hood is available and

functioning correctly.[12][13] Facilities must be equipped with an eyewash station and a

safety shower in close proximity to the workstation.[7][10]

Personal Protective Equipment (PPE): Don the following minimum PPE:

Eye Protection: Chemical splash goggles and a face shield.[10]

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber). Inspect gloves for any

signs of degradation or damage before use.[12][13]

Body Protection: A flame-retardant lab coat or chemical-resistant apron.[12] Wear long

pants and closed-toe shoes.[12]

Spill Kit: Ensure a spill kit appropriate for corrosive acids is readily accessible. The kit should

contain an inert absorbent material like vermiculite or sand.[10]

4.2. Handling and Use

Transport: When moving the chemical, use a secondary container or an approved acid

bucket to minimize the risk of spills from dropped containers.[11]

Dispensing: Conduct all manipulations, including weighing and transferring, inside a

chemical fume hood to prevent inhalation of vapors.[12][13]

Chemical Compatibility: Keep (S)-2-Bromobutanoic acid away from incompatible materials

such as strong bases and oxidizing agents.[10]

Dilution: If diluting, always add the acid slowly to the diluent (e.g., water), never the other

way around, to prevent splattering and excessive heat generation.[13]

4.3. Post-Experiment Procedures

Decontamination: Wipe down the work area within the fume hood.
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Waste Disposal: Dispose of waste and empty containers in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety department for

specific guidelines.[13]

PPE Removal: Remove protective equipment carefully to avoid skin contact.[9] Wash hands

and forearms thoroughly after handling is complete.[10]

Storage and Disposal
5.1. Storage

Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1][7][14]

Keep containers tightly closed to prevent the release of vapors.[12][14]

Ensure containers are clearly labeled with the chemical name and hazard warnings.[14]

Segregate from incompatible substances, particularly bases, oxidizers, and heat sources.

[10][12]

5.2. Disposal

Chemical waste must be handled as hazardous waste.

Neutralization may be a required step before disposal, but this should only be performed by

trained personnel following a validated procedure.[13]

Contact a licensed professional waste disposal service to dispose of this material.[3][7]

Emergency Procedures
6.1. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][10]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[3][10]
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Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[3][10]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[2][3][10]

6.2. Accidental Release Measures

Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[2][10] Place the absorbed material into a suitable, labeled container for disposal.

Large Spills: Evacuate the area. Prevent further leakage if it is safe to do so. Do not let the

product enter drains.[2] Contact emergency services and your institution's safety office.

Ventilation: Ensure adequate ventilation in the spill area.[10]

Visualized Workflows
To further aid in the safe handling of (S)-2-Bromobutanoic acid, the following diagrams

illustrate key safety workflows.
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Workflow for Handling Corrosive Liquids
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Caption: A generalized workflow for the safe handling of corrosive liquids in a laboratory

setting.

Caption: A decision-making workflow for responding to a chemical spill in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. cdnisotopes.com [cdnisotopes.com]

3. fishersci.com [fishersci.com]

4. 32659-49-7 CAS MSDS (S-2--Bromobutyric acid) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. innospk.com [innospk.com]

6. solubilityofthings.com [solubilityofthings.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. 2-Bromobutanoic acid | C4H7BrO2 | CID 6655 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. datasheets.scbt.com [datasheets.scbt.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

11. youtube.com [youtube.com]

12. questron.ca [questron.ca]

13. scienceequip.com.au [scienceequip.com.au]

14. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager
[labmanager.com]

To cite this document: BenchChem. [Safety data sheet and handling precautions for (S)-2-
Bromobutanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-
for-s-2-bromobutanoic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b144282?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/(2S)-2-bromobutanoic%20acid
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5580_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9950362.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9950362.aspx
https://www.innospk.com/en/?news/grok-exploring-2-bromobutyric-acid-properties-synthesis-and-applications
https://www.solubilityofthings.com/2-bromobutanoic-acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21743~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:59:42~~2-Bromobutyric%20acid~~
https://pubchem.ncbi.nlm.nih.gov/compound/80-58-0
https://datasheets.scbt.com/sc-237939.pdf
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.youtube.com/watch?v=e1ODTPz0OXo
https://questron.ca/top-precautions-you-must-follow-when-handling-corrosive-chemicals-in-the-lab/
https://www.scienceequip.com.au/en-hk/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/product/b144282#safety-data-sheet-and-handling-precautions-for-s-2-bromobutanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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